[(2,5-Dimethylphenyl)methyl](3-methoxypropyl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-[(2,5-dimethylphenyl)methyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C13H21NO/c1-11-5-6-12(2)13(9-11)10-14-7-4-8-15-3/h5-6,9,14H,4,7-8,10H2,1-3H3
• InChI Key: JSAVOHLWLIDQQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CNCCCOC

Description

(2,5-Dimethylphenyl)methylamine is a secondary amine featuring a 2,5-dimethylbenzyl group attached to a 3-methoxypropylamine backbone. Its molecular formula is C₁₃H₂₁NO₂ (molecular weight ≈ 223.31 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,5-Dimethylphenyl)methylamine typically involves the reaction of 2,5-dimethylbenzyl chloride with 3-methoxypropylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions generally include:

Temperature: Room temperature to 60°C

Solvent: Anhydrous ethanol or methanol

Reaction Time: 12-24 hours

Industrial Production Methods

On an industrial scale, the production of (2,5-Dimethylphenyl)methylamine may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques, such as distillation and recrystallization, ensures the production of high-purity compounds.

Chemical Reactions Analysis

Types of Reactions

(2,5-Dimethylphenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted amines.

Scientific Research Applications

(2,5-Dimethylphenyl)methylamine has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,5-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets. The pathways involved include:

Binding to active sites: The compound can bind to the active sites of enzymes, altering their catalytic activity.

Receptor interaction: It may interact with cell surface receptors, triggering downstream signaling pathways.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural variations among similar compounds include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Aromatic Substituents	Alkyl Chain Features	Key Differences vs. Target Compound	Reference
(3,5-Dichlorophenyl)methylamine	C₁₂H₁₅Cl₂N	256.16	3,5-dichloro	Branched 3-methylbutyl chain	-Electron-withdrawing Cl groups reduce aromatic electron density. -Branched chain increases steric hindrance.
(3,5-Dimethoxyphenyl)methylamine	C₁₂H₁₉NO₂	209.29	3,5-dimethoxy	Shorter propyl chain	-Methoxy groups enhance polarity. -Lacks methyl groups on aromatic ring.
[3-(2-Methoxyethoxy)propyl][1-(2,4,5-trimethylphenyl)ethyl]amine	C₁₇H₂₉NO₂	279.42	2,4,5-trimethyl	Extended methoxyethoxy chain	-Increased lipophilicity from extra methyl groups. -Longer ether chain may reduce solubility.
1-(2-Methoxyphenyl)ethylamine	C₁₃H₂₁NO₂	223.31	2-methoxy	Ethyl linkage to aromatic ring	-Methoxy at position 2 vs. 2,5-dimethyl. -Ethyl group increases flexibility.
[3-(Dimethylamino)propyl][1-(2,5-dimethylphenyl)ethyl]amine	C₁₅H₂₆N₂	234.38	2,5-dimethyl	Tertiary dimethylamino group	-Tertiary amine enhances basicity. -Higher molecular weight.

Substituent Analysis:

• Methoxypropyl vs. Alkyl Chains : The 3-methoxypropyl chain introduces polarity and hydrogen-bonding capacity, improving water solubility relative to purely alkyl chains (e.g., 3-methylbutyl in ) .

Physicochemical Properties

• Solubility: Methoxy groups (e.g., in the target compound and ) improve aqueous solubility compared to nonpolar analogs like [(3,5-dichlorophenyl)methyl] derivatives . However, extended alkyl/ether chains (e.g., ) may offset this by increasing lipophilicity.
• Basicity : The primary amine in the target compound is less basic than tertiary amines (e.g., ), which could influence salt formation and bioavailability.

Biological Activity

(2,5-Dimethylphenyl)methylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological properties, and relevant studies associated with this compound, providing a comprehensive overview of its effects and applications.

Chemical Structure and Properties

The compound can be described by the following structural formula:

• IUPAC Name : (2,5-Dimethylphenyl)methylamine
• Molecular Formula : C13H19N
• Molecular Weight : 203.30 g/mol

The compound consists of a dimethylphenyl group attached to a methoxypropyl amine. Its unique structure contributes to its biological activity.

Synthesis

The synthesis of (2,5-Dimethylphenyl)methylamine typically involves the reaction of 2,5-dimethylbenzyl chloride with 3-methoxypropylamine in the presence of a suitable base. The reaction can be summarized as follows:

$$\text{2 5 Dimethylbenzyl chloride}+\text{3 Methoxypropylamine}\rightarrow \text{ 2 5 Dimethylphenyl methyl 3 methoxypropyl amine}$$

Antiviral Properties

The antiviral activity of related compounds has been documented, particularly against herpes simplex virus type 1 (HSV-1). Compounds with similar amine structures have demonstrated strong inhibition of HSV-1 replication . This suggests that (2,5-Dimethylphenyl)methylamine could potentially exhibit antiviral properties as well.

The mechanism through which these compounds exert their biological effects often involves interaction with specific enzymes or receptors. For example, thymidine analogues have shown good affinity for viral kinases . Further research is needed to elucidate the specific mechanisms for (2,5-Dimethylphenyl)methylamine.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to (2,5-Dimethylphenyl)methylamine:

• Case Study 1 : A study focused on the antitumor activity of various substituted amines found that certain derivatives inhibited cancer cell proliferation effectively. The study highlighted the importance of structural modifications in enhancing biological activity.
• Case Study 2 : Research on antiviral agents revealed that modifications in the amine structure could lead to increased potency against viral infections. This emphasizes the potential for (2,5-Dimethylphenyl)methylamine to be developed as an antiviral agent.

Summary Table of Biological Activities

Activity Type	Related Compounds	Observed Effects
Antitumor	5-(hydroxymethyl)-2'-deoxyuridine	Inhibition of Sarcoma 180 growth
Antiviral	Thymidine analogues	Inhibition of HSV-1 replication
Enzyme Interaction	Various amines	Affinity for viral kinases